Cas no 1227269-40-0 (3-Iodo-6-phenyl-(1H)indazole)
3-Iodo-6-phenyl-(1H)indazole is a halogenated indazole derivative with significant utility in medicinal chemistry and pharmaceutical research. Its structure features an iodine substituent at the 3-position and a phenyl group at the 6-position, enhancing its reactivity for cross-coupling reactions such as Suzuki or Sonogashira couplings. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other heterocyclic scaffolds. The iodine moiety offers a strategic handle for further functionalization, while the phenyl group contributes to π-stacking interactions, improving binding affinity in target applications. Its stability and well-defined reactivity profile make it a valuable building block in drug discovery.
3-Iodo-6-phenyl-(1H)indazole structure
Product Name:3-Iodo-6-phenyl-(1H)indazole
CAS No:1227269-40-0
MF:C13H9IN2
MW:320.128434896469
CID:824509
PubChem ID:60145953
Update Time:2025-05-27
3-Iodo-6-phenyl-(1H)indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-6-phenyl-1H-indazole
- 3-iodo-6-phenyl-2H-indazole
- DTXSID10733711
- I11350
- 1227269-40-0
- DB-023208
- MFCD11109913
- 3-Iodo-6-phenyl-(1H)indazole
-
- Inchi: 1S/C13H9IN2/c14-13-11-7-6-10(8-12(11)15-16-13)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key: CNKMVUYZPGCZDS-UHFFFAOYSA-N
- SMILES: IC1=C2C=CC(C3C=CC=CC=3)=CC2=NN1
Computed Properties
- Exact Mass: 319.98105g/mol
- Monoisotopic Mass: 319.98105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 28.7Ų
3-Iodo-6-phenyl-(1H)indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150522-1g |
3-iodo-6-phenyl-1H-indazole |
1227269-40-0 | 95%+ | 1g |
$*** | 2023-04-03 | |
| TRC | I737528-1mg |
3-Iodo-6-phenyl-(1H)indazole |
1227269-40-0 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I737528-2mg |
3-Iodo-6-phenyl-(1H)indazole |
1227269-40-0 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I737528-10mg |
3-Iodo-6-phenyl-(1H)indazole |
1227269-40-0 | 10mg |
$ 135.00 | 2022-06-04 | ||
| Chemenu | CM150522-1g |
3-iodo-6-phenyl-1H-indazole |
1227269-40-0 | 95% | 1g |
$426 | 2021-08-05 | |
| Alichem | A269001323-1g |
3-Iodo-6-phenyl-1H-indazole |
1227269-40-0 | 95% | 1g |
$450.45 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632256-1g |
3-Iodo-6-phenyl-2H-indazole |
1227269-40-0 | 98% | 1g |
¥2074.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632256-5g |
3-Iodo-6-phenyl-2H-indazole |
1227269-40-0 | 98% | 5g |
¥6106.00 | 2024-08-09 |
3-Iodo-6-phenyl-(1H)indazole Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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